![molecular formula C7H15NO2 B6147523 1-[3-(methoxymethyl)oxolan-3-yl]methanamine CAS No. 1544892-97-8](/img/no-structure.png)
1-[3-(methoxymethyl)oxolan-3-yl]methanamine
Overview
Description
1-[3-(methoxymethyl)oxolan-3-yl]methanamine, also known as 3-Furanmethanamine, tetrahydro-3-(methoxymethyl)-, is a chemical compound with the molecular formula C7H15NO2 . It has a molecular weight of 145.2 .
Molecular Structure Analysis
The molecular structure of 1-[3-(methoxymethyl)oxolan-3-yl]methanamine consists of a tetrahydrofuran ring with a methoxymethyl group at the 3-position and a methanamine group attached to the same carbon .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(methoxymethyl)oxolan-3-yl]methanamine involves the reaction of 3-(methoxymethyl)oxirane with ammonia in the presence of a catalyst.", "Starting Materials": [ "3-(methoxymethyl)oxirane", "Ammonia", "Catalyst (e.g. Raney Nickel)" ], "Reaction": [ "Add 3-(methoxymethyl)oxirane to a reaction vessel", "Add ammonia to the reaction vessel", "Add a catalyst (e.g. Raney Nickel) to the reaction vessel", "Heat the reaction mixture to a temperature of 100-150°C", "Stir the reaction mixture for several hours", "Cool the reaction mixture to room temperature", "Filter the reaction mixture to remove the catalyst", "Concentrate the filtrate under reduced pressure", "Purify the resulting product by recrystallization or chromatography" ] } | |
CAS RN |
1544892-97-8 |
Product Name |
1-[3-(methoxymethyl)oxolan-3-yl]methanamine |
Molecular Formula |
C7H15NO2 |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
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